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For Researchers, Scientists, and Drug Development Professionals

Introduction
Potassium N-hydroxymethyl-N-methyl dithiocarbamate is an organosulfur compound belonging

to the dithiocarbamate class of chemicals. Dithiocarbamates are characterized by the functional

group R₂NCS₂⁻ and are known for their ability to chelate metal ions.[1][2] This property is

central to their diverse applications, including as fungicides, herbicides, insecticides, and

vulcanization accelerators.[2][3] First developed during World War II, dithiocarbamates

represent one of the oldest and most widely used classes of broad-spectrum fungicides in

agriculture.[3]

This technical guide provides a detailed overview of the antimicrobial spectrum of Potassium N-

hydroxymethyl-N-methyl dithiocarbamate, drawing from available data and the broader context

of dithiocarbamate antimicrobial activity. It is intended to be a resource for researchers and

professionals involved in the development of new antimicrobial agents.

Antimicrobial Spectrum of Potassium N-
hydroxymethyl-N-methyl dithiocarbamate
Specific quantitative data on the antimicrobial spectrum of Potassium N-hydroxymethyl-N-

methyl dithiocarbamate is limited in publicly available scientific literature. However, a key patent
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document provides insight into its efficacy, particularly against bacteria. The compound is

described as a useful bactericide, fungicide, algicide, and nematocide for industrial and

agricultural applications.[4]

Antibacterial Activity
Testing of Potassium N-hydroxymethyl-N-methyl dithiocarbamate against Aerobacter

aerogenes (now classified as Enterobacter aerogenes) using the pulp-substrate method

demonstrated significant bactericidal activity. The results from this study are summarized in the

table below.

Concentration (ppm)
Percent Kill of Aerobacter aerogenes at
pH 5.5 (18 hours contact)

5 0

10 99

15 100

20 100

Table 1: Bactericidal activity of Potassium N-hydroxymethyl-N-methyl dithiocarbamate against

Aerobacter aerogenes. Data extracted from US Patent 3,856,851.[4]

Fungicidal, Algicidal, and Nematicidal Activity
While the patent for Potassium N-hydroxymethyl-N-methyl dithiocarbamate states its utility as a

fungicide, algicide, and nematocide, specific quantitative data on the spectrum of activity

against various fungal, algal, and nematode species is not provided.[4] The broader class of

dithiocarbamates is well-established for its fungicidal properties against a wide range of plant

pathogens.[3]

General Antimicrobial Properties of
Dithiocarbamates
To understand the potential antimicrobial spectrum of Potassium N-hydroxymethyl-N-methyl

dithiocarbamate, it is useful to consider the activities of the broader dithiocarbamate class.
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Dithiocarbamates exhibit a broad spectrum of activity against various microorganisms.

Bacteria: Different dithiocarbamate derivatives have shown efficacy against both Gram-

positive and Gram-negative bacteria.[5] For example, pyrrolidine dithiocarbamate has

demonstrated antibacterial activity against Porphyromonas gingivalis, Actinobacillus

actinomycetemcomitans, Staphylococcus aureus, and Escherichia coli.[6]

Fungi: Dithiocarbamates are widely used as agricultural fungicides.[3] Their multi-site mode

of action makes them effective against a wide range of fungal pathogens and less prone to

the development of resistance.[3]

Other Microorganisms: Dithiocarbamates have also been investigated for their activity

against other microorganisms, including protozoa.[7]

Proposed Mechanism of Action
The antimicrobial activity of dithiocarbamates is primarily attributed to their ability to chelate

essential metal ions, which are crucial for various cellular processes in microorganisms.

The proposed mechanism involves the following steps:

Cellular Uptake: The lipophilic nature of the dithiocarbamate molecule allows it to penetrate

the microbial cell membrane.

Metal Chelation: Once inside the cell, the dithiocarbamate molecule chelates essential

divalent and trivalent metal ions, such as copper (Cu²⁺), zinc (Zn²⁺), and iron (Fe³⁺).

Enzyme Inhibition: These metal ions often serve as cofactors for a variety of enzymes. By

sequestering these ions, dithiocarbamates inhibit the activity of these essential enzymes,

leading to a disruption of metabolic pathways.

Oxidative Stress: Some dithiocarbamate-metal complexes can participate in redox cycling,

leading to the generation of reactive oxygen species (ROS). This induces oxidative stress,

which can damage cellular components such as proteins, lipids, and DNA.

Metabolic Disruption: The overall effect is a cascade of metabolic disruptions, inhibition of

cellular respiration, and ultimately, cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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